Cas no 2248346-38-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate
• CAS No: 2248346-38-3
• MF: C₁₄H₆F₃NO₄S
• MW: 341.261952877045
• CID: 6228270
• PubChem ID: 165719027
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515913
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate
• 2248346-38-3

• Inchi： 1S/C14H6F3NO4S/c15-14(16,17)10-6-23-5-9(10)13(21)22-18-11(19)7-3-1-2-4-8(7)12(18)20/h1-6H
• InChI Key： FIHWUAXDOXOKDW-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)C(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 340.99696333g/mol
• Monoisotopic Mass: 340.99696333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate (CAS No. 2248346-38-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate (CAS No. 2248346-38-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the isoindole-1,3-dione core and the trifluoromethylthiophene moiety, make it a valuable intermediate for the synthesis of advanced pharmaceuticals and functional materials. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and lipophilic properties can enhance the bioavailability and metabolic stability of target molecules.

In recent years, the demand for fluorinated compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate has surged due to their pivotal role in the development of next-generation therapeutics. The trifluoromethyl group is a key structural motif in many FDA-approved drugs, as it often improves binding affinity and pharmacokinetic profiles. This compound's versatility is further highlighted by its potential use in organic electronics, where its conjugated system and thermal stability could contribute to the fabrication of high-performance organic semiconductors or photovoltaic materials.

From a synthetic perspective, CAS No. 2248346-38-3 serves as a critical building block for heterocyclic chemistry. Its isoindole-1,3-dione scaffold is a privileged structure in medicinal chemistry, frequently found in compounds with anti-inflammatory, anticancer, and antimicrobial activities. The incorporation of the thiophene-carboxylate moiety further expands its utility, enabling the design of multi-target ligands for complex diseases. Researchers are actively exploring its reactivity in cross-coupling reactions and cyclization strategies, which are essential for constructing diverse molecular architectures.

The growing interest in sustainable chemistry has also put 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate in the spotlight. Its potential as a green synthetic intermediate is being investigated, with efforts focused on optimizing its production using catalytic methods and renewable feedstocks. This aligns with the broader industry trend toward environmentally friendly chemical processes, which are increasingly demanded by regulatory bodies and consumers alike.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-3-carboxylate (CAS No. 2248346-38-3) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural attributes and broad applicability make it a subject of ongoing research, particularly in the realms of drug development, material science, and green chemistry. As the scientific community continues to uncover its full range of capabilities, this compound is poised to play a pivotal role in advancing innovation in these fields.